Cas no 2135459-78-6 (potassium (2-carboxyphenyl)trifluoroboranuide)

• Product Name: potassium (2-carboxyphenyl)trifluoroboranuide
• CAS No: 2135459-78-6
• MF: C₇H₅BF₃KO₂
• MW: 228.017913579941
• MDL: MFCD09993292
• CID: 4785232
• PubChem ID: 133623021
• Update Time: 2025-08-04

potassium (2-carboxyphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• Potassium 2-carboxyphenyltrifluoroborate
• Potassium (2-carboxyphenyl)trifluoroborate
• potassium (2-carboxyphenyl)trifluoroboranuide
• EN300-8656470
• 2135459-78-6
• starbld0044346

• MDL： MFCD09993292
• Inchi： 1S/C7H5BF3O2.K/c9-8(10,11)6-4-2-1-3-5(6)7(12)13;/h1-4H,(H,12,13);/q-1;+1
• InChI Key： CMCWKPOZRPDVCE-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 227.9971755 g/mol
• Monoisotopic Mass: 227.9971755 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Molecular Weight: 228.02

Additional information on potassium (2-carboxyphenyl)trifluoroboranuide

Potassium (2-Carboxyphenyl)Trifluoroboranuide: A Comprehensive Overview

The compound potassium (2-carboxyphenyl)trifluoroboranuide, with CAS No. 2135459-78-6, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its trifluoroborate anion structure, which plays a pivotal role in its chemical reactivity and applications. Recent studies have highlighted its potential in various advanced materials and catalytic systems, making it a subject of intense research interest.

Potassium (2-carboxyphenyl)trifluoroboranuide is synthesized through a series of carefully controlled reactions, often involving the reaction of potassium fluoride with appropriate boronic acids or esters. The synthesis process is optimized to ensure high purity and stability of the final product. The compound's structure features a trifluoroborate anion (BF₃) coordinated with a 2-carboxyphenyl group, which imparts unique electronic and steric properties to the molecule.

One of the most notable applications of potassium (2-carboxyphenyl)trifluoroboranuide is in the field of organometallic chemistry. Its ability to act as a Lewis acid has been exploited in various catalytic processes, including cross-coupling reactions and polymerization. Recent research has demonstrated its effectiveness as a catalyst in the synthesis of biodegradable polymers, which holds promise for sustainable materials development.

In addition to its catalytic applications, potassium (2-carboxyphenyl)trifluoroboranuide has been studied for its potential in electronic materials. The compound's electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for next-generation display technologies.

The stability and reactivity of potassium (2-carboxyphenyl)trifluoroboranuide are influenced by its molecular structure. The trifluoroborate anion contributes to its strong Lewis acidity, while the 2-carboxyphenyl group provides additional functionalization opportunities. These properties make the compound versatile in various chemical transformations, including nucleophilic substitutions and additions.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of potassium (2-carboxyphenyl)trifluoroboranuide. Density functional theory (DFT) calculations have revealed that the compound exhibits favorable orbital interactions with common organic substrates, further validating its potential as a versatile catalyst.

In conclusion, potassium (2-carboxyphenyl)trifluoroboranuide represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique properties, combined with recent research breakthroughs, position it as a key player in the development of advanced materials and catalytic systems. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to make significant contributions to both academic research and industrial applications.